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Compound of Interest

Compound Name: Avarone

Cat. No.: B1665836

For Researchers, Scientists, and Drug Development Professionals

Introduction

Avarone is a sesquiterpenoid quinone first isolated from the marine sponge Dysidea avara.[1]
This natural product has garnered significant interest within the scientific community due to its
diverse and potent biological activities. This technical guide provides a comprehensive
overview of the chemical structure, physicochemical properties, and known biological functions
of Avarone, with a focus on its mechanism of action and relevant experimental methodologies.

Chemical Structure

Avarone possesses a unique chemical architecture characterized by a sesquiterpenoid
backbone fused to a quinone moiety. This structure is the basis for its diverse biological
activities.

IUPAC Name: 2-[[(1R,2S,4aS,8aS)-1,2,4a,5-tetramethyl-2,3,4,7,8,8a-hexahydronaphthalen-1-
yllmethyl]cyclohexa-2,5-diene-1,4-dione[2]

Molecular Formula: C21H2802[2]

SMILES String: C[C@H]1CC[C@]2(--INVALID-LINK--CCC=C2C)C[2]

Physicochemical Properties
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A comprehensive summary of the known and computed physicochemical properties of
Avarone is presented in the table below. It is important to note that while many computational
predictions are available, experimentally determined data for some properties, such as melting
and boiling points, are not readily found in the surveyed literature.

Property Value Source
Molecular Weight 312.4 g/mol [2] (Computed)
Monoisotopic Mass 312.208930132 Da [2] (Computed)
XLogP3 4.8 [2] (Computed)
Melting Point No data available [3]

Boiling Point No data available [3]

_ Inferred from experimental use
- Soluble in ethanol and DMSO. )
Solubility ] and general properties of
[1][4] Insoluble in water.[5] o
similar compounds.

Appearance Solid [3]

Absorption maxima shifted to
higher wavelengths upon

UV/Vis Amax reaction with proteins, [6]
suggesting covalent

modification.[6]

Biological Activities and Signaling Pathways

Avarone exhibits a broad spectrum of biological activities, making it a promising candidate for
further investigation in drug discovery and development. Its primary effects are centered
around anti-inflammatory, anti-cancer, and antimicrobial actions.

Anti-inflammatory Activity

Avarone has demonstrated potent anti-inflammatory effects. Its mechanism of action is
believed to involve the inhibition of key inflammatory mediators. Specifically, Avarone can
inhibit the release of eicosanoids and depress the generation of superoxide in leukocytes. A
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significant aspect of its anti-inflammatory role is its interaction with the NF-kB signaling
pathway, a central regulator of inflammation.
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Assay Setup

Seed cells in a 96-well plate

Incubate for 24 hours

Treat with Avarone (various concentrations)

Incuhation

Incubate for 24, 48, or 72 hours

Measurement

Add viability reagent (e.g., MTT, LDH substrate)

Incubate for a specified time

Measure absorbance/fluorescence

Data Ahalysis

Calculate cell viability (%)

Determine IC50 value

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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